Cas no 1007873-60-0 (2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid)

2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid is a thiazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the methyl-substituted thiazole core and m-tolyl group, contribute to its utility as an intermediate in organic synthesis. The carboxylic acid functionality allows for further derivatization, enabling the development of novel compounds with tailored properties. This compound may exhibit favorable stability and reactivity under controlled conditions, making it suitable for use in heterocyclic chemistry and drug discovery. Its precise physicochemical characteristics, such as solubility and melting point, should be verified experimentally for specific applications. Proper handling and storage are recommended to maintain integrity.

2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid structure

1007873-60-0 structure

Product Name:2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid

CAS No:1007873-60-0

MF:C₁₂H₁₁NO₂S

MW:233.286241769791

MDL:MFCD11221427

CID:2141181

Update Time:2025-05-27

2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-4-m-tolyl-thiazole-5-carboxylic acid
- 2-Methyl-4-(m-tolyl)thiazole-5-carboxylic acid
- 2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid
- MDL： MFCD11221427
- Inchi： 1S/C12H11NO2S/c1-7-4-3-5-9(6-7)10-11(12(14)15)16-8(2)13-10/h3-6H,1-2H3,(H,14,15)
- InChI Key： NQHPRCGCVGAVRX-UHFFFAOYSA-N
- SMILES： S1C(C)=NC(=C1C(=O)O)C1C=CC=C(C)C=1

Computed Properties

Exact Mass: 233.051
Monoisotopic Mass: 233.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 78.4

2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid Pricemore >>

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